Cas no 180695-79-8 (N-Boc-4-bromopiperidine)
N-Boc-4-bromopiperidine is a protected piperidine derivative featuring a bromine substituent at the 4-position and a tert-butoxycarbonyl (Boc) group on the nitrogen. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The Boc group provides stability and selective deprotection under mild acidic conditions, enabling controlled functionalization of the piperidine scaffold. The bromine atom offers a reactive handle for further transformations, such as cross-coupling or nucleophilic substitution reactions. Its high purity and well-defined reactivity make it a valuable building block for constructing complex nitrogen-containing heterocycles. The compound is typically handled under inert conditions to preserve its integrity.
N-Boc-4-bromopiperidine structure
Product Name:N-Boc-4-bromopiperidine
CAS No:180695-79-8
MF:C10H18BrNO2
MW:264.159422397614
MDL:MFCD04115039
CID:66161
PubChem ID:15541517
Update Time:2025-06-07
N-Boc-4-bromopiperidine Chemical and Physical Properties
Names and Identifiers
-
- N-Boc-4-Bromopiperidine
- 1-N-BOC-4-BROMOPIPERIDINE
- N-BOC-4-BROMO-PIPERIDINE
- 1-Piperidinecarboxylic acid, 4-bromo-, 1,1-dimethylethyl ester
- 1-Boc-4-bromopiperidine
- 4-Bromo-N-Boc-piperidine
- 1-tert-Butoxycarbonyl-4-bromopiperidine
- tert-Butyl 4-bromopiperidine-1-carboxylate
- 1-tert-Butyloxycarbonyl-4-bromopiperidine
- 4-bromo-1-(tert-butoxycarbonyl)piperidine
- 4-bromo-1-Boc-piperidine
- 4-Bromo-piperidine-1-carboxylic acid tert-butyl ester
- Benzyl 4-hydroxy-1-piperidinecarboxylate
- N-Boc 4-bromopiperidine
- tert-Butyl 4-bromo-1-piperidinecarboxylate
- tert-butyl 4-bromopiperidinecarboxylate
- 4-Bromopiperidine-1-carboxylic Acid tert-Butyl Ester
- 1-Boc-4-broMopiperidin
- tert-Butyl4-bromopiperidine-1-carboxylate
- PubChem16762
- N-Boc-(4-bromo)piperidine
- KSC537M8J
- 4-bromo-piperidine-l-carboxylic acid tert-butyl ester
- CS-W001478
- 4-bromo-1-t-butoxycarbonylpiperidine
- Q-102998
- tert-butyl 4-bromo-1-piperidinecarboxlate
- SCHEMBL1199550
- B5585
- EN300-142177
- DTXSID20573882
- AKOS015841227
- CL3104
- AB19501
- A4005
- AM100405
- KZBWIYHDNQHMET-UHFFFAOYSA-N
- N-t butyloxycarbonyl-4-bromopiperidine
- MFCD04115039
- 1-Boc-4-bromopiperidine, 97%
- 4-bromo-1(tert-butoxycarbonyl)piperidine
- SY007661
- HY-W001478
- FT-0648157
- 1-BOC-4-BROMO PIPERIDINE
- 1-PIPERIDINECARBOXYLIC ACID,4-BROMO-,1,1-DIMETHYLETHYL ESTER
- AC-23296
- 180695-79-8
- BBL102691
- STL556496
- N-Boc-4-bromopiperidine
-
- MDL： MFCD04115039
- Inchi： 1S/C10H18BrNO2/c1-10(2,3)14-9(13)12-6-4-8(11)5-7-12/h8H,4-7H2,1-3H3
- InChI Key： KZBWIYHDNQHMET-UHFFFAOYSA-N
- SMILES： BrC1CCN(C(=O)OC(C)(C)C)CC1
Computed Properties
- Exact Mass: 263.05200
- Monoisotopic Mass: 263.05209g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.5
- XLogP3: 2.4
Experimental Properties
- Color/Form: White to Yellow Solid
- Density: 1.3403 g/mL at 25 °C
- Melting Point: 40.0 to 44.0 deg-C
- Boiling Point: 100-118 °C/0.5 mmHg
- Flash Point: Degrees Fahrenheit:>230°F
Degrees Celsius:>110°C - Refractive Index: n20/D 1.4905
- PSA: 29.54000
- LogP: 2.71870
N-Boc-4-bromopiperidine Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H302,H400
- Warning Statement： P273
- Hazardous Material transportation number：UN 3082
- WGK Germany：3
- Hazard Category Code： 22-50
- Safety Instruction： S61
-
Hazardous Material Identification：
- Safety Term：S61
- Risk Phrases：R22; R50
- Storage Condition：Room temperature
N-Boc-4-bromopiperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 088277-5g |
4-Bromo-piperidine-1-carboxylic acid tert-butyl ester |
180695-79-8 | 98% | 5g |
￡37.00 | 2022-03-01 | |
| Fluorochem | 088277-25g |
4-Bromo-piperidine-1-carboxylic acid tert-butyl ester |
180695-79-8 | 98% | 25g |
￡108.00 | 2022-03-01 | |
| AstaTech | CL3104-5/G |
TERT-BUTYL4-BROMOPIPERIDINE-1-CARBOXYLATE |
180695-79-8 | 97% | 5g |
$42 | 2023-09-15 | |
| AstaTech | CL3104-25/G |
TERT-BUTYL4-BROMOPIPERIDINE-1-CARBOXYLATE |
180695-79-8 | 97% | 25g |
$175 | 2023-09-15 | |
| AstaTech | CL3104-100/G |
TERT-BUTYL4-BROMOPIPERIDINE-1-CARBOXYLATE |
180695-79-8 | 97% | 100/G |
$482 | 2021-05-25 | |
| Fluorochem | 088277-1g |
4-Bromo-piperidine-1-carboxylic acid tert-butyl ester |
180695-79-8 | 98% | 1g |
￡16.00 | 2022-03-01 | |
| AstaTech | CL3104-1/G |
TERT-BUTYL4-BROMOPIPERIDINE-1-CARBOXYLATE |
180695-79-8 | 97% | 1g |
$19 | 2023-09-15 | |
| Chemenu | CM120213-25g |
1-Boc-4-bromopiperidine |
180695-79-8 | 98% | 25g |
$122 | 2021-08-06 | |
| Chemenu | CM120213-100g |
1-Boc-4-bromopiperidine |
180695-79-8 | 98% | 100g |
$393 | 2021-08-06 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY007661-1g |
1-Boc-4-bromopiperidine |
180695-79-8 | >97% | 1g |
¥40.00 | 2025-04-17 |
N-Boc-4-bromopiperidine Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
180695-79-8 (N-Boc-4-bromopiperidine) Related Products
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- 1420975-88-7(Tert-Butyl 3-(1-bromoethyl)piperidine-1-carboxylate)
- 210564-52-6(tert-butyl 2-(2-bromoethyl)piperidine-1-carboxylate)
- 1281576-23-5(Tert-Butyl 4-bromo-2-methylpiperidine-1-carboxylate)
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- 1420992-40-0(tert-butyl 4-bromo-4-methyl-piperidine-1-carboxylate)
- 1354017-20-1(tert-butyl (3S)-3-bromopiperidine-1-carboxylate)
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